molecular formula C10H12ClNO B8275860 2-Methyl-6-acetamidobenzyl chloride

2-Methyl-6-acetamidobenzyl chloride

Cat. No.: B8275860
M. Wt: 197.66 g/mol
InChI Key: GFAFQSQABQVTDQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Methyl-6-acetamidobenzyl chloride is a useful research compound. Its molecular formula is C10H12ClNO and its molecular weight is 197.66 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H12ClNO

Molecular Weight

197.66 g/mol

IUPAC Name

N-[2-(chloromethyl)-3-methylphenyl]acetamide

InChI

InChI=1S/C10H12ClNO/c1-7-4-3-5-10(9(7)6-11)12-8(2)13/h3-5H,6H2,1-2H3,(H,12,13)

InChI Key

GFAFQSQABQVTDQ-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C(=CC=C1)NC(=O)C)CCl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a suspension of 2-methyl-6-acetamidobenzyl alcohol (30 g) and triethylamine (46.54 ml) in methylene chloride (300 ml) was added dropwise mesyl chloride (14.25 ml) below 8° C. The mixture was stirred under ice cooling for 30 minutes and then at room temperature for 20 minutes. The reaction mixture was washed with 1N-hydrochloric acid solution, water and saturated sodium bicarbonate aqueous solution, dried over magnesium sulfate and evaporated in vacuo. The residue was suspended in n-hexane and the precipitates were collected by filtration and dried to give 2-methyl-6-acetamidobenzyl chloride (19.28 g).
Name
2-methyl-6-acetamidobenzyl alcohol
Quantity
30 g
Type
reactant
Reaction Step One
Quantity
46.54 mL
Type
reactant
Reaction Step One
Quantity
300 mL
Type
solvent
Reaction Step One
Quantity
14.25 mL
Type
reactant
Reaction Step Two

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